Cas no 4821-94-7 (5,6-Dimethoxyisobenzofuran-1,3-dione)
5,6-Dimethoxyisobenzofuran-1,3-dione is a heterocyclic organic compound featuring a fused isobenzofuran-1,3-dione core with methoxy substituents at the 5 and 6 positions. This compound is of interest in synthetic organic chemistry due to its utility as a versatile building block for the preparation of more complex structures, including pharmaceuticals and functional materials. Its electron-rich aromatic system and reactive anhydride moiety make it suitable for nucleophilic addition and cycloaddition reactions. The methoxy groups enhance solubility in organic solvents and can influence reactivity patterns. This compound is particularly valuable in medicinal chemistry for the synthesis of bioactive molecules, owing to its ability to serve as a precursor for phthalimide derivatives.
4821-94-7 structure
Product Name:5,6-Dimethoxyisobenzofuran-1,3-dione
CAS No:4821-94-7
MF:C10H8O5
MW:208.167523384094
MDL:MFCD27924322
CID:2696214
PubChem ID:610356
Update Time:2025-10-29
5,6-Dimethoxyisobenzofuran-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dimethoxyisobenzofuran-1,3-dione
- 5,6-Dimethoxy-2-benzofuran-1,3-dione
- 4,5-dimethoxy-phthalic anhydride
- 4,5-dimethoxyphthalic anhydride
- m-Hemipic anhydride
- m-Hemipinsaureanhydrid
- 1,3-Isobenzofurandione, 5,6-dimethoxy-
- AMY9072
- 4,5-diMethoxy-phthalic anhydride,
- 4,5-dimethoxyphthalic acid anhydride
- 5,6-Dimethoxy-2-benzofuran-1,3-dione #
- F10899
- SY122395
- AKOS005167172
- 4821-94-7
- MFCD27924322
- CS-0187969
- AS-46915
- EN300-299726
- 5,6-dimethoxy-1,3-dihydro-2-benzofuran-1,3-dione
- SCHEMBL2928543
- EAA82194
- 867-891-3
- 5,6-Dimethoxyisobenzofuran-1,3-dione
-
- MDL： MFCD27924322
- Inchi： 1S/C10H8O5/c1-13-7-3-5-6(4-8(7)14-2)10(12)15-9(5)11/h3-4H,1-2H3
- InChI Key： IMSDRBDUANUSRL-UHFFFAOYSA-N
- SMILES： O1C(C2C=C(C(=CC=2C1=O)OC)OC)=O
Computed Properties
- Exact Mass: 208.03717335g/mol
- Monoisotopic Mass: 208.03717335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 61.8
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 382.3±32.0 °C at 760 mmHg
- Flash Point: 174.1±25.2 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
5,6-Dimethoxyisobenzofuran-1,3-dione Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5,6-Dimethoxyisobenzofuran-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM322631-5g |
5,6-Dimethoxyisobenzofuran-1,3-dione |
4821-94-7 | 95% | 5g |
$785 | 2021-06-17 | |
| Alichem | A019094885-5g |
5,6-Dimethoxyisobenzofuran-1,3-dione |
4821-94-7 | 95% | 5g |
$1447.20 | 2023-09-01 | |
| Alichem | A019094885-10g |
5,6-Dimethoxyisobenzofuran-1,3-dione |
4821-94-7 | 95% | 10g |
$1969.80 | 2023-09-01 | |
| Alichem | A019094885-25g |
5,6-Dimethoxyisobenzofuran-1,3-dione |
4821-94-7 | 95% | 25g |
$3417.00 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LB527-50mg |
5,6-Dimethoxyisobenzofuran-1,3-dione |
4821-94-7 | 98% | 50mg |
267.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LB527-200mg |
5,6-Dimethoxyisobenzofuran-1,3-dione |
4821-94-7 | 98% | 200mg |
672.0CNY | 2021-07-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD334437-100mg |
5,6-Dimethoxyisobenzofuran-1,3-dione |
4821-94-7 | 98% | 100mg |
￥100.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD334437-250mg |
5,6-Dimethoxyisobenzofuran-1,3-dione |
4821-94-7 | 98% | 250mg |
￥198.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD334437-1g |
5,6-Dimethoxyisobenzofuran-1,3-dione |
4821-94-7 | 98% | 1g |
￥566.0 | 2024-04-18 | |
| Chemenu | CM322631-250mg |
5,6-Dimethoxyisobenzofuran-1,3-dione |
4821-94-7 | 95% | 250mg |
$56 | 2024-07-16 |
5,6-Dimethoxyisobenzofuran-1,3-dione Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4821-94-7 (5,6-Dimethoxyisobenzofuran-1,3-dione) Related Products
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- 5840-65-3(5-(Benzyloxy)isobenzofuran-1,3-dione)
- 63196-11-2(5-(4-Methoxyphenoxy)isobenzofuran-1,3-dione)
- 759409-69-3(5,6-Dimethoxy-2-benzofuran-1(3H)-one)
- 28281-76-7(5-methoxy-1,3-dihydro-2-benzofuran-1,3-dione)
- 4442-57-3(Furo[3,4-g]-1,4-benzodioxin-6,8-dione, 2,3-dihydro- (9CI))
- 139016-01-6(1(3H)-Isobenzofuranone, 6-methoxy-5-(phenylmethoxy)-)
- 21345-01-7(5-phenoxy-1,3-dihydro-2-benzofuran-1,3-dione)
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